3-(1-((5-ethylthiophen-2-yl)sulfonyl)piperidin-4-yl)-6-fluoroquinazoline-2,4(1H,3H)-dione

• IUPAC Name: 3-[1-(5-ethylthiophen-2-yl)sulfonylpiperidin-4-yl]-6-fluoro-1H-quinazoline-2,4-dione
• InChI: InChI=1S/C19H20FN3O4S2/c1-2-14-4-6-17(28-14)29(26,27)22-9-7-13(8-10-22)23-18(24)15-11-12(20)3-5-16(15)21-19(23)25/h3-6,11,13H,2,7-10H2,1H3,(H,21,25)
• InChI Key: MNHFLMADWDDEQX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(S1)S(=O)(=O)N2CCC(CC2)N3C(=O)C4=C(C=CC(=C4)F)NC3=O
• Molecular Formula: C19H20FN3O4S2
• Molecular Weight: 437.5 g/mol

Description

3-(1-((5-ethylthiophen-2-yl)sulfonyl)piperidin-4-yl)-6-fluoroquinazoline-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C19H20FN3O4S2 and its molecular weight is 437.5. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Broad-Spectrum Antibacterial Agents

Compounds structurally related to "3-(1-((5-ethylthiophen-2-yl)sulfonyl)piperidin-4-yl)-6-fluoroquinazoline-2,4(1H,3H)-dione" have been investigated for their antibacterial properties. A study detailed the synthesis of a new 2-sulfonylquinolone and its optimization for creating potent broad-spectrum antibacterial agents, effective against resistant strains like MRSA (Hashimoto et al., 2007).

Fluorescence and Electron Transfer

Research into the luminescent properties and photo-induced electron transfer of naphthalimides with piperazine substituents reveals the potential of related compounds in fluorescence and photochemistry applications. These studies provide insights into the behavior of these molecules under various conditions, which could have implications for their use in sensing and imaging technologies (Gan et al., 2003).

Antagonist Activity in Pharmaceutical Research

Compounds with a structure similar to "this compound" have been synthesized and evaluated for their antagonist activity against 5-HT2 receptors, indicating potential applications in the development of treatments for disorders modulated by this receptor (Watanabe et al., 1992).

Antimicrobial and Pharmacological Screening

Studies have also focused on the synthesis of bioactive molecules, including fluoro substituted benzothiazoles comprising sulphonamido quinazolinyl imidazole, for biological and pharmacological screening. These compounds were evaluated for antimicrobial, anti-inflammatory, anticonvulsant, and anthelmintic activities, demonstrating the diverse therapeutic potentials of compounds related to "this compound" (Patel et al., 2009).